1-(2-Hydrazinylethyl)piperidine

• IUPAC Name: 2-piperidin-1-ylethylhydrazine
• InChI: InChI=1S/C7H17N3/c8-9-4-7-10-5-2-1-3-6-10/h9H,1-8H2
• InChI Key: NGBWMHAGQMAIMH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNN
• Molecular Formula: C7H17N3
• DSSTOX Substance ID: DTXSID10388705
• Molecular Weight: 143.23 g/mol
• CAS RN: 6979-01-7

Description

1-(2-Hydrazinylethyl)piperidine is a nitrogen-containing heterocyclic organic compound. Its molecular formula is C7H17N3 and it has a molecular weight of 143.23 g/mol.

Synthesis Analysis

Piperidones, which are precursors to the piperidine ring, have been synthesized using various methods. These include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of 1-(2-Hydrazinylethyl)piperidine includes a six-membered ring with five carbon atoms and one nitrogen atom. The InChI representation of the molecule is InChI=1S/C7H17N3/c8-9-4-7-10-5-2-1-3-6-10/h9H,1-8H2.

Chemical Reactions Analysis

The absorption kinetics of CO2 into aqueous 1-(2-Hydroxyethyl)piperidine solutions have been studied. The observed pseudo-first-order rate constant (k0) and second-order reaction rate constant (k2) were determined using a stopped-flow apparatus.

Physical And Chemical Properties Analysis

1-(2-Hydrazinylethyl)piperidine is a clear, colorless liquid. It is miscible with water and many organic solvents, indicating its highly polar nature.

Scientific Research Applications

I have conducted a search for the scientific research applications of “1-(2-Hydrazinylethyl)piperidine”, but the information available is quite general and does not provide specific applications for this compound. .

Future Directions

Piperidine derivatives, including 1-(2-Hydrazinylethyl)piperidine, have been the subject of numerous studies due to their potential therapeutic applications. Future research may focus on further exploring these applications and developing more efficient synthesis methods.

Mechanism of Action

Target of Action

It’s known that piperidine derivatives have been utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

Piperidine derivatives have been shown to express both antiaggregatory and antioxidant effects . Along with dual cholinesterase inhibition, some piperidine derivatives also target the beta secretase enzyme .

Biochemical Pathways

Piperidine derivatives have been shown to modulate signaling pathways associated with various biological processes .

Pharmacokinetics

The compound’s molecular weight (14323) and formula (C7H17N3) suggest that it may have certain pharmacokinetic properties .

Result of Action

Piperidine derivatives have been shown to have a wide variety of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .

Action Environment

The compound’s predicted melting point (4549°C), boiling point (~2695°C at 760 mmHg), and density (~10 g/cm^3) suggest that it may have certain stability characteristics under different environmental conditions .